Cas no 1803728-96-2 (Ethyl 2,3-dichloro-5-methylbenzoate)

• Product Name: Ethyl 2,3-dichloro-5-methylbenzoate
• CAS No: 1803728-96-2
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 4705621
• Update Time: 2025-05-20

Ethyl 2,3-dichloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dichloro-5-methylbenzoate

• Inchi： 1S/C10H10Cl2O2/c1-3-14-10(13)7-4-6(2)5-8(11)9(7)12/h4-5H,3H2,1-2H3
• InChI Key： YFQVMOLENXHNQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-dichloro-5-methylbenzoate

Ethyl 2,3-Dichloro-5-Methylbenzoate: A Comprehensive Overview

Ethyl 2,3-Dichloro-5-Methylbenzoate, identified by the CAS number 1803728-96-2, is a compound of significant interest in various chemical and pharmaceutical applications. This benzoate ester is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms at positions 2 and 3, a methyl group at position 5, and an ethoxy group attached to the carboxylic acid moiety. The compound's structure contributes to its distinct chemical properties and potential uses in different industries.

The synthesis of Ethyl 2,3-Dichloro-5-Methylbenzoate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption. Such innovations highlight the compound's importance in contemporary chemical research.

In terms of applications, Ethyl 2,3-Dichloro-5-Methylbenzoate has been studied for its potential in pharmaceuticals and agrochemicals. Its structure suggests possible bioactivity, making it a candidate for further exploration in drug discovery programs. Recent studies have focused on its ability to inhibit certain enzymes or pathways associated with diseases such as cancer or neurodegenerative disorders. These findings underscore the compound's value as a lead molecule in medicinal chemistry.

The physical properties of Ethyl 2,3-Dichloro-5-Methylbenzoate are also noteworthy. It has a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes where controlled solubility is essential.

From an environmental perspective, understanding the degradation pathways of Ethyl 2,3-Dichloro-5-Methylbenzoate is crucial for assessing its impact on ecosystems. Recent research has revealed that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. This information is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, Ethyl 2,3-Dichloro-5-Methylbenzoate (CAS No. 1803728-96-2) stands out as a versatile compound with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development efforts.